5,6-Diethyl-3-oxo-2,3-dihydropyridazine-4-carbonitrile
Overview
Description
5,6-Diethyl-3-oxo-2,3-dihydropyridazine-4-carbonitrile, also known as DPC, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. DPC belongs to the pyridazine family of compounds and has a molecular formula of C10H12N4O.
Scientific Research Applications
Pharmaceutical Research: Antimicrobial Agents
The pyridazine nucleus, present in 5,6-Diethyl-3-oxo-2,3-dihydropyridazine-4-carbonitrile, has been identified as a core structure in the development of antimicrobial agents . This compound can be used as a precursor for synthesizing various derivatives that exhibit potent antibacterial and antifungal activities. The modification of side chains and functional groups can lead to the discovery of new drugs with improved efficacy against resistant strains of microorganisms.
Antidepressant and Anxiolytic Compounds
Pyridazine derivatives have shown promise in the treatment of depression and anxiety disorders . The structural flexibility of 5,6-Diethyl-3-oxo-2,3-dihydropyridazine-4-carbonitrile allows for the synthesis of compounds that can interact with central nervous system receptors, potentially leading to new classes of antidepressant and anxiolytic medications.
Anti-Hypertensive Drugs
The unique structure of pyridazine compounds, including 5,6-Diethyl-3-oxo-2,3-dihydropyridazine-4-carbonitrile, has been associated with anti-hypertensive effects . Research into this compound could yield new vasodilators or angiotensin-converting enzyme (ACE) inhibitors, contributing to the treatment of hypertension.
Anticancer Research
Pyridazine derivatives are being explored for their anticancer properties . The compound could serve as a scaffold for the development of novel chemotherapeutic agents that target specific pathways involved in cancer cell proliferation and survival.
Agrochemical Development: Herbicides and Pesticides
The pyridazine ring is a common feature in many agrochemicals . 5,6-Diethyl-3-oxo-2,3-dihydropyridazine-4-carbonitrile could be utilized to create new herbicides and pesticides with enhanced selectivity and lower environmental impact.
Cardiovascular Research: Antiplatelet Agents
Research has indicated that pyridazine derivatives can act as antiplatelet agents . This compound may lead to the synthesis of drugs that prevent blood clots, thereby reducing the risk of heart attacks and strokes.
properties
IUPAC Name |
3,4-diethyl-6-oxo-1H-pyridazine-5-carbonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11N3O/c1-3-6-7(5-10)9(13)12-11-8(6)4-2/h3-4H2,1-2H3,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KKBDFDHBKIFPIO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(C(=O)NN=C1CC)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001199521 | |
Record name | 4-Pyridazinecarbonitrile, 5,6-diethyl-2,3-dihydro-3-oxo- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001199521 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
177.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5,6-Diethyl-3-oxo-2,3-dihydropyridazine-4-carbonitrile | |
CAS RN |
1258640-21-9 | |
Record name | 4-Pyridazinecarbonitrile, 5,6-diethyl-2,3-dihydro-3-oxo- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1258640-21-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Pyridazinecarbonitrile, 5,6-diethyl-2,3-dihydro-3-oxo- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001199521 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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